Cas no 10361-13-4 (3-Pyridinecarboxylicacid, iron(2+) salt (2:1))

3-Pyridinecarboxylicacid, iron(2+) salt (2:1) structure
10361-13-4 structure
Product Name:3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
CAS No:10361-13-4
MF:C12H8FeN2O4
MW:300.047924041748
CID:118555
PubChem ID:82583
Update Time:2025-04-18

3-Pyridinecarboxylicacid, iron(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
    • iron dinicotinate
    • iron(2+),pyridine-3-carboxylate
    • FERROUS NICOTINATE
    • iron ion(2+) dinicotinate
    • iron(2+) dinicotinate
    • iron(2+) dipyridine-3-carboxylate
    • DTXSID40145944
    • NS00086537
    • iron(2+);pyridine-3-carboxylate
    • Q27255723
    • 10361-13-4
    • FERROUS NICOTINATE [WHO-DD]
    • 2X09DF94BO
    • EINECS 233-785-5
    • SCHEMBL1498010
    • UNII-2X09DF94BO
    • NICOTINIC ACID, IRON(2+) SALT
    • DTXCID1068435
    • Inchi: 1S/2C6H5NO2.Fe/c2*8-6(9)5-2-1-3-7-4-5;/h2*1-4H,(H,8,9);/q;;+2/p-2
    • InChI Key: SLSOHEBQPQLNCI-UHFFFAOYSA-L
    • SMILES: [Fe+2].[O-]C(C1C=NC=CC=1)=O.[O-]C(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 299.98300
  • Monoisotopic Mass: 299.983342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 106.04000
  • LogP: -1.11230
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